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Compound of Interest

Boc-2-(trifluoromethyl)-L-
Compound Name:
phenylalanine

Cat. No.: B558731

Technical Data Sheet: Boc-2-(trifluoromethyl)-L-
phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This document provides essential technical information regarding Boc-2-(trifluoromethyl)-L-
phenylalanine, a key building block in peptide synthesis and drug discovery.

Core Chemical Data

The fundamental chemical identifiers for Boc-2-(trifluoromethyl)-L-phenylalanine are
summarized below. This data is critical for substance registration, safety data sheet (SDS)
authoring, and experimental design.

Identifier Value

Chemical Name Boc-2-(trifluoromethyl)-L-phenylalanine
CAS Number 167993-21-7[1][2][3][4]

Molecular Formula C15H18F3NOA4[1][2]

Molecular Weight 333.3 g/mol [1][2]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b558731?utm_src=pdf-interest
https://www.benchchem.com/product/b558731?utm_src=pdf-body
https://www.benchchem.com/product/b558731?utm_src=pdf-body
https://www.benchchem.com/product/b558731?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.peptide.com/product/boc-phe2-cf3-oh-167993-21-7/
http://www.vsnchem.com/products/finechemicalintermediates/others/42240.shtml
https://www.molbase.com/cas/167993-21-7.html?countryId=336
https://www.lookchem.com/404.htm
https://www.peptide.com/product/boc-phe2-cf3-oh-167993-21-7/
https://www.lookchem.com/404.htm
https://www.peptide.com/product/boc-phe2-cf3-oh-167993-21-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the use of Boc-2-(trifluoromethyl)-L-phenylalanine in
peptide synthesis are highly dependent on the specific peptide sequence and the synthetic
strategy employed (e.g., solid-phase or solution-phase). Researchers should consult standard
peptide synthesis handbooks and relevant scientific literature for specific methodologies.

A generalized workflow for the incorporation of Boc-2-(trifluoromethyl)-L-phenylalanine into
a peptide sequence via solid-phase peptide synthesis (SPPS) is as follows:
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Caption: Generalized workflow for solid-phase peptide synthesis.

Logical Relationships

The relationship between the chemical name, its unique CAS identifier, and its calculated
molecular weight is fundamental for chemical informatics and substance identification.

Boc-2-(trifluoromethyl)-L-phenylalanine

is identified by \has a molecular weight of

CAS: 167993-21-7 MW: 333.3 g/mol
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Caption: Core identifiers for the specified chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-2-(trifluoromethyl)-L-phenylalanine CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558731#boc-2-trifluoromethyl-I-phenylalanine-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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